Cas no 383143-39-3 (4-(2,5-Dimethylphenyl)-1,3-thiazole)

• Product Name: 4-(2,5-Dimethylphenyl)-1,3-thiazole
• CAS No: 383143-39-3
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• CID: 3111795
• PubChem ID: 4600632
• Update Time: 2025-11-06

4-(2,5-Dimethylphenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethyl-phenyl)-thiazole
• CS-0327502
• SCHEMBL14754485
• 383143-39-3
• BBL021848
• 4-(2,5-Dimethylphenyl)thiazole
• STK894565
• AKOS005144570
• DTXSID601305233
• 4-(2,5-dimethylphenyl)-1,3-thiazole
• 4-(2,5-Dimethylphenyl)-1,3-thiazole

• Inchi： 1S/C11H11NS/c1-8-3-4-9(2)10(5-8)11-6-13-7-12-11/h3-7H,1-2H3
• InChI Key： QFWDVHWVQBPLDE-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 189.06122053Da
• Monoisotopic Mass: 189.06122053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 4-(2,5-Dimethylphenyl)-1,3-thiazole

Professional Introduction to Compound with CAS No. 383143-39-3 and Product Name: 4-(2,5-Dimethylphenyl)-1,3-thiazole

The compound identified by the CAS number 383143-39-3 and the product name 4-(2,5-Dimethylphenyl)-1,3-thiazole represents a significant area of interest in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a thiazole core substituted with a 2,5-dimethylphenyl group, has garnered attention due to its unique structural and pharmacological properties. The thiazole ring is a well-known pharmacophore in medicinal chemistry, contributing to a wide range of biological activities. The introduction of the 2,5-dimethylphenyl moiety further modulates its interactions with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that leverage the structural versatility of thiazole derivatives. The compound 4-(2,5-Dimethylphenyl)-1,3-thiazole has been studied for its potential applications in various therapeutic areas. One of the most compelling aspects of this compound is its ability to interact with biological receptors and enzymes in a manner that suggests utility in treating conditions such as inflammation, neurodegeneration, and infectious diseases. The dimethylphenyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability—key factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking studies have shown that 4-(2,5-Dimethylphenyl)-1,3-thiazole can bind effectively to several targets of interest. For instance, it has demonstrated potential as an inhibitor of certain kinases involved in cancer progression. The thiazole ring’s ability to form hydrogen bonds and hydrophobic interactions makes it an ideal scaffold for designing molecules that can modulate enzyme activity at high specificity.

The synthesis of 4-(2,5-Dimethylphenyl)-1,3-thiazole involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the thiazole ring typically begins with the condensation of 2-aminothiophene with appropriate alkylating agents or acyl chlorides. Subsequent functionalization with the 2,5-dimethylphenyl group is achieved through Friedel-Crafts alkylation or other coupling reactions. These synthetic pathways highlight the compound’s accessibility while maintaining high purity standards necessary for pharmaceutical applications.

One of the most exciting areas of research involving 4-(2,5-Dimethylphenyl)-1,3-thiazole is its potential as an antimicrobial agent. With increasing concerns about antibiotic resistance worldwide, there is a critical need for novel compounds that can combat bacterial and fungal infections without causing significant side effects. Preliminary studies have shown that this derivative exhibits promising activity against several resistant strains by interfering with essential bacterial metabolic pathways. This property alone underscores its importance as a lead compound for further development.

The pharmacokinetic profile of 4-(2,5-Dimethylphenyl)-1,3-thiazole is another critical aspect that has been thoroughly investigated. In vitro and in vivo studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates reasonable oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapy. Additionally, its metabolic stability appears favorable for once-daily dosing regimens—a desirable feature in modern drug design.

From a regulatory perspective, the development of new pharmaceuticals requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. The journey from bench to market involves extensive preclinical studies followed by randomized controlled trials (RCTs). While 4-(2,5-Dimethylphenyl)-1,3-thiazole has shown promise in early-stage research, further investigations are needed to validate its therapeutic potential and establish optimal dosing strategies.

The role of thiazole derivatives in medicinal chemistry cannot be overstated. Their unique structural features make them versatile tools for drug discovery across multiple therapeutic categories. As research continues to uncover new applications for compounds like 4-(2,5-Dimethylphenyl)-1,3-thiazole, it is likely that we will see more derivatives entering clinical development pipelines in the coming years. The combination of computational modeling with experimental validation provides a robust framework for optimizing these molecules into effective therapeutics.

In conclusion,4-(2,5-Dimethylphenyl)-1,3-thiazole (CAS No. 383143-39-3) represents a compelling example of how structural modifications can enhance biological activity and therapeutic potential. Its unique properties make it a valuable asset in ongoing efforts to develop novel treatments for various diseases. As research progresses，this compound will continue to be a focal point for scientists exploring new frontiers in chemical biology and drug discovery.